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Compound of Interest

Compound Name: 2-Mercaptoethanol-1,1,2,2-d4

CAS No.: 284474-53-9

Cat. No.: B1453108

Get Quote

2-Mercaptoethanol-d4 is a deuterated thiol used in various research applications, often as a

reducing agent to denature proteins by cleaving disulfide bonds. Understanding its physical

and chemical properties is the foundation of its safe handling.
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Property Value Source

Synonyms

β-Mercaptoethanol-d4, 2-

Hydroxy-1-ethanethiol-d4,

Thioglycol-d4

[1]

CAS Number 60-24-2 (Parent Compound) [2][3]

Molecular Formula C₂D₄H₂OS N/A

Molecular Weight Approx. 82.18 g/mol [4]

Appearance Water-white, mobile liquid [4]

Odor Strong, disagreeable, pungent [4][5][6]

Boiling Point ~157 °C (315 °F) [4]

Flash Point
~68.5 °C (155.3 °F) -

Combustible Liquid
[4]

Density ~1.114 g/cm³ at 25 °C

Solubility Soluble in water [4]

Vapor Pressure 1 mmHg at 20 °C [4]

Autoignition Temp. 295 °C (563 °F) [4][7]

Section 2: Hazard Identification and Toxicological
Profile
2-Mercaptoethanol is classified as a Particularly Hazardous Substance due to its high acute

toxicity and other significant health risks.[6] Its stench is a primary characteristic, detectable at

extremely low concentrations, which can cause odor issues even with minor spills.[5][6]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Dermal Category 2
H310: Fatal in contact with

skin.[2][3]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[2]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[2]

Serious Eye Damage Category 1
H318: Causes serious eye

damage.[2]

Skin Sensitization Category 1/1A
H317: May cause an allergic

skin reaction.[2]

Skin Irritation Category 2 H315: Causes skin irritation.

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.

STOT (Repeated Exposure) Category 2

H373: May cause damage to

organs (Heart, Liver) through

prolonged or repeated

exposure.

Flammable Liquids Category 4 H227: Combustible liquid.

Aquatic Hazard (Acute) Category 1 H400: Very toxic to aquatic life.

Aquatic Hazard (Chronic) Category 2
H411: Toxic to aquatic life with

long lasting effects.

Toxicological Data
The primary routes of exposure are inhalation, skin absorption, and ingestion.[8] Skin

absorption is a particularly significant risk, as contact can be fatal.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 15 Tech Support

https://www.aaudxp-cms.aau.dk/media/ozbpk01l/bme-sdb-4227-mt-en.pdf
https://www.carlroth.com/medias/SDB-4227-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzI5NzB8YXBwbGljYXRpb24vcGRmfGFEWmlMMmd6WlM4NU1qQXhPRFF3T0RRNE9USTJMMU5FUWw4ME1qSTNYMDFVWDBWT0xuQmtaZ3xhNjY5MmQyMWZiY2I1ZTYwYTc2MzYzMDE3MDY4ZGI3NGZmMTI3YzQ2ZmQxNGU4OTBiNjU4NTE2ZDBmNjg1ZTQ4
https://www.aaudxp-cms.aau.dk/media/ozbpk01l/bme-sdb-4227-mt-en.pdf
https://www.aaudxp-cms.aau.dk/media/ozbpk01l/bme-sdb-4227-mt-en.pdf
https://www.aaudxp-cms.aau.dk/media/ozbpk01l/bme-sdb-4227-mt-en.pdf
https://www.aaudxp-cms.aau.dk/media/ozbpk01l/bme-sdb-4227-mt-en.pdf
https://www.utoledo.edu/depts/safety/docs/lab_safety/2-Mercaptoethanol.pdf
https://www.carlroth.com/medias/SDB-4227-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzI5NzB8YXBwbGljYXRpb24vcGRmfGFEWmlMMmd6WlM4NU1qQXhPRFF3T0RRNE9USTJMMU5FUWw4ME1qSTNYMDFVWDBWT0xuQmtaZ3xhNjY5MmQyMWZiY2I1ZTYwYTc2MzYzMDE3MDY4ZGI3NGZmMTI3YzQ2ZmQxNGU4OTBiNjU4NTE2ZDBmNjg1ZTQ4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metric Species Value

LD₅₀ Oral Rat 244 mg/kg[9]

LD₅₀ Dermal Rabbit 150 µL/kg[9]

LC₅₀ Inhalation Rat
2 mg/L (equivalent to 625 ppm)

over 8 hours[7][9]

Expert Insight: The high dermal toxicity cannot be overstated. Accidental contact with even a

small amount of liquid on an unprotected area of skin requires immediate and thorough

decontamination and medical attention. The severe eye damage classification indicates that

splashes can cause irreversible tissue damage and blindness.[4]

Section 3: Hierarchy of Controls
To mitigate the significant risks associated with 2-Mercaptoethanol-d4, a multi-layered

approach to safety, known as the hierarchy of controls, must be implemented. This prioritizes

engineering and administrative controls over sole reliance on personal protective equipment

(PPE).
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Hierarchy of Controls for 2-Mercaptoethanol-d4

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Vented Cabinet)

Higher Priority

Administrative Controls
(e.g., SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

(Least Effective)

Lower Priority

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safer work systems.

Section 4: Engineering Controls and Personal
Protective Equipment (PPE)
Engineering Controls
The cornerstone of safety when handling this compound is proper ventilation to control the

inhalation hazard and pervasive odor.

Chemical Fume Hood: All work with 2-Mercaptoethanol-d4 must be conducted in a properly

functioning and certified chemical fume hood.[5][6] The face velocity should be maintained

between 80 and 125 feet per minute.[5] The sash should be kept as low as possible.
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Vented Storage: Storage should be in a vented chemical cabinet or a storage fume hood to

minimize odor buildup in the laboratory.[5][6]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. It must be selected carefully

and used correctly.
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PPE Type Specification
Rationale and Best
Practices

Hand Protection
Chemical-resistant gloves

(Nitrile recommended).[5][6]

Double-gloving is strongly

recommended.[5][6] Due to the

high dermal toxicity, any glove

contamination, even a few

drops, requires immediate

removal and disposal of the

outer glove as hazardous

waste.[5][6] Always consult the

glove manufacturer's

compatibility chart.

Eye Protection

ANSI-approved, properly fitting

safety glasses or chemical

splash goggles are mandatory.

[5]

A face shield worn over splash

goggles is recommended

when handling larger volumes

or when there is a significant

splash risk.[5][8]

Skin/Body Protection

A fully buttoned, appropriately

sized laboratory coat must be

worn.[5]

Full-length pants and closed-

toe shoes are required at all

times in the laboratory to

prevent any skin exposure.[5]

Respiratory Protection

Not typically required if all work

is performed within a certified

fume hood.[5][6]

Use outside of a fume hood is

strongly discouraged. If

unavoidable, a comprehensive

respiratory protection analysis

must be performed by

Environmental Health & Safety

(EH&S) personnel.[6]

Section 5: Safe Handling and Storage Protocols
Adherence to strict protocols is non-negotiable. The causality behind these steps is the

prevention of exposure and release.
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Step-by-Step Handling Protocol
Preparation: Before starting, ensure the chemical fume hood is on and functioning correctly.

Clear the workspace of any unnecessary items. Assemble all necessary equipment and

waste containers inside the hood.

Don PPE: Put on all required PPE, including double gloves, before handling the primary

container.

Dispensing: Use the smallest practical quantities for the experiment.[6] When dispensing,

perform the action deep within the fume hood to contain vapors. Keep the primary container

tightly closed when not in use.[5][6]

Post-Handling: After use, carefully reseal the container, ensuring it is kept upright to prevent

leakage.[5][6]

Decontamination: Wipe down the work area within the fume hood. Dispose of any

contaminated wipes or disposable items as hazardous waste.

Doff PPE: Remove PPE in the correct order (gloves first), avoiding self-contamination.

Hygiene: Wash hands thoroughly with soap and water immediately after handling the product

and before leaving the lab.[5][6]
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Caption: Workflow for safe handling of 2-Mercaptoethanol-d4.

Storage Requirements
Temperature: Recommended storage is between 2–8 °C.[2][9]

Container: Keep containers tightly closed, upright, and in a dry, well-ventilated area.[5][6]

Using a secondary sealed container (overpack) can help minimize odors.[5][6]

Incompatibilities: Store away from oxidizing agents, reducing agents, metals, and alkalis.[6]

[9] Keep away from heat, sparks, and open flames.[9][10]

Section 6: Emergency Procedures
Immediate and correct action during an emergency is critical to minimizing harm.

Exposure First Aid
Inhalation: Immediately move the person to fresh air. Seek immediate medical attention.[3][9]

If breathing stops, administer artificial respiration.
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Skin Contact: This is a medical emergency. Immediately remove all contaminated clothing.[3]

Flush the affected skin with copious amounts of water for at least 15 minutes.[9] For large

exposures, use an emergency shower.[9] Seek immediate medical attention.[3][9]

Eye Contact: Immediately flush eyes with copious amounts of water at an eyewash station

for at least 15 minutes, holding eyelids open.[3][9] Remove contact lenses if present and

easy to do.[2] Seek immediate medical attention.[2][3]

Ingestion: Rinse mouth immediately with water.[3] Do not induce vomiting. Seek immediate

medical attention.[3][9]

Spill Response
The response to a spill depends entirely on its size and location. The pungent odor is often

mistaken for a natural gas leak, so clear communication is vital.[6]
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Cleanup Protocol

Spill Occurs

Inside Fume Hood?

Spill is Minor?
(<10 min cleanup)

No

Absorb with inert material
(e.g., vermiculite, sand)

Yes

Evacuate Area!
Secure the lab.

Call 911 / EH&S.

No (Large Spill)

Don appropriate PPE
(respirator may be needed)

Yes (Small Spill)

Collect & place in sealed
hazardous waste container

Decontaminate area

Click to download full resolution via product page

Caption: Decision tree for responding to a 2-Mercaptoethanol-d4 spill.
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Small Spill (inside a fume hood):

Trained personnel wearing appropriate PPE can clean it up.

Use an absorbent material like vermiculite or sand to contain the spill.

Collect the material into a sealable container for hazardous waste disposal.

Decontaminate the area thoroughly.

Spill Outside a Fume Hood:

Immediately evacuate the area and alert others.[5]

If there is any risk of fire, pull the nearest fire alarm.[5]

Close the laboratory door to contain vapors and maximize negative pressure ventilation.[5]

Call emergency personnel (911) or the institutional EH&S office for assistance.[5]

Do not attempt to clean the spill unless you are specifically trained and equipped for it.[6]

Section 7: Waste Disposal and Decontamination
Proper disposal is critical to prevent environmental contamination and exposure to waste

handlers.

Waste Collection: All 2-Mercaptoethanol-d4 waste, including solutions, must be collected in a

dedicated, airtight, and properly labeled hazardous waste container.[6][9]

Segregation: If possible, do not mix this waste with other organic waste streams to manage

the potent odor.[5][6]

Contaminated Debris: All contaminated materials, such as gloves, paper towels, pipette tips,

and spill cleanup materials, must also be collected as hazardous waste due to both toxicity

and odor.[5][6] These items should be double-bagged.[9]
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Disposal Request: Follow institutional procedures to request a hazardous waste pickup from

EH&S.[5] Never dispose of 2-Mercaptoethanol down the sink.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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